Cas no 2229118-16-3 (methyl 3-amino-2-(2-chloro-6-methylpyridin-4-yl)propanoate)

• Product Name: methyl 3-amino-2-(2-chloro-6-methylpyridin-4-yl)propanoate
• CAS No: 2229118-16-3
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 6162775
• PubChem ID: 165796470
• Update Time: 2025-06-14

methyl 3-amino-2-(2-chloro-6-methylpyridin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(2-chloro-6-methylpyridin-4-yl)propanoate
• EN300-1995766
• 2229118-16-3

• Inchi： 1S/C10H13ClN2O2/c1-6-3-7(4-9(11)13-6)8(5-12)10(14)15-2/h3-4,8H,5,12H2,1-2H3
• InChI Key： GAFFXVVWXFEKIV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C(C(=O)OC)CN

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 3-amino-2-(2-chloro-6-methylpyridin-4-yl)propanoate

Comprehensive Overview of Methyl 3-amino-2-(2-chloro-6-methylpyridin-4-yl)propanoate (CAS No. 2229118-16-3)

Methyl 3-amino-2-(2-chloro-6-methylpyridin-4-yl)propanoate (CAS No. 2229118-16-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine and propanoate structural motifs, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₁₀H₁₃ClN₂O₂, highlights its potential for diverse applications, particularly in drug discovery and crop protection formulations.

The growing interest in methyl 3-amino-2-(2-chloro-6-methylpyridin-4-yl)propanoate aligns with current trends in precision chemistry and sustainable agriculture. Researchers are actively exploring its role in developing novel pesticide alternatives and small-molecule therapeutics, addressing global concerns about food security and disease management. The compound's chloropyridine moiety is particularly noteworthy, as this structural feature is commonly found in compounds with demonstrated biological activity.

From a synthetic chemistry perspective, CAS 2229118-16-3 represents an important building block for heterocyclic compound synthesis. Its reactive amino and ester functional groups make it versatile for various chemical transformations, including condensation reactions and nucleophilic substitutions. This adaptability has made it valuable in creating libraries of compounds for high-throughput screening in drug discovery programs.

The compound's physicochemical properties contribute to its utility in research applications. With moderate solubility in common organic solvents and specific stability characteristics, methyl 3-amino-2-(2-chloro-6-methylpyridin-4-yl)propanoate offers researchers a balance between reactivity and handleability. These properties are frequently discussed in scientific forums addressing chemical synthesis optimization and process chemistry challenges.

In the context of current research trends, this compound has been investigated for potential applications in neurological research and plant growth regulation. The scientific community has shown particular interest in how modifications to its core structure might yield compounds with improved bioactivity or environmental profiles. These investigations align with broader industry movements toward greener chemistry solutions and targeted biological activity.

Quality control and analytical characterization of 2229118-16-3 typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for research and development applications. The analytical data also provides valuable insights into structure-activity relationships that guide further molecular design.

As the chemical industry continues to evolve, compounds like methyl 3-amino-2-(2-chloro-6-methylpyridin-4-yl)propanoate demonstrate the importance of specialized intermediates in driving innovation. Their role in facilitating the discovery of new active ingredients keeps them at the forefront of medicinal chemistry and agrochemical research, answering the growing demand for more effective and sustainable solutions in these fields.

The commercial availability of CAS 2229118-16-3 through specialty chemical suppliers has made it accessible to researchers worldwide. This availability supports collaborative efforts in drug discovery and agricultural science, particularly in addressing current challenges such as drug resistance and crop protection. The compound's structural features continue to inspire novel synthetic approaches in these critical areas.

Looking forward, the scientific community anticipates continued exploration of methyl 3-amino-2-(2-chloro-6-methylpyridin-4-yl)propanoate derivatives and analogs. These investigations will likely focus on optimizing biological activity while improving environmental and safety profiles. Such developments align with global initiatives promoting sustainable chemistry practices and responsible innovation in the life sciences.